Cas no 111863-56-0 (Adenosine,N-(8-aminooctyl)- (9CI))

• Product Name: Adenosine,N-(8-aminooctyl)- (9CI)
• CAS No: 111863-56-0
• MF: C₁₈H₃₀N₆O₄
• MW: 394.468603610992
• CID: 210344
• PubChem ID: 194932
• Update Time: 2025-04-19

Adenosine,N-(8-aminooctyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine,N-(8-aminooctyl)- (9CI)
• N(6)-octylamine adenosine
• N-(8-aminooctyl)adenosine
• DTXSID50920587
• 111863-56-0
• (2R,3R,4S,5R)-2-[6-(8-aminooctylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• N-(8-Aminooctyl)-9-pentofuranosyl-9H-purin-6-amine

• Inchi： 1S/C18H30N6O4/c19-7-5-3-1-2-4-6-8-20-16-13-17(22-10-21-16)24(11-23-13)18-15(27)14(26)12(9-25)28-18/h10-12,14-15,18,25-27H,1-9,19H2,(H,20,21,22)/t12-,14-,15-,18-/m1/s1
• InChI Key： AKXFYBGNMMFLTL-SCFUHWHPSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC=NC1=2)NCCCCCCCCN)O)O

Computed Properties

• Exact Mass: 394.2331
• Monoisotopic Mass: 394.233
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 152Ų

Experimental Properties

• Density: 1.5
• Boiling Point: 702.6°Cat760mmHg
• Flash Point: 378.7°C
• Refractive Index: 1.689
• PSA: 151.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides